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Compound of Interest

Compound Name: Dimethyl 5-methylisophthalate

Cat. No.: B100528 Get Quote

In-Depth Technical Guide: Dimethyl 5-
methylisophthalate
This guide provides an in-depth look at the core physicochemical properties of Dimethyl 5-
methylisophthalate, tailored for researchers, scientists, and professionals in drug

development.

Physicochemical Data
The fundamental molecular characteristics of Dimethyl 5-methylisophthalate are summarized

below. This data is essential for a variety of experimental and theoretical applications, from

reaction stoichiometry to spectroscopic analysis.

Property Value

Molecular Formula C11H12O4[1][2][3]

Molecular Weight 208.211 g/mol [1]

Exact Mass 208.073563 u[1]

CAS Number 17649-58-0[1][2]
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Detailed experimental protocols for the determination of molecular weight and formula, while

not explicitly detailed in the provided search results, generally follow standard analytical

chemistry techniques.

Molecular Formula Determination: The molecular formula is typically determined using a

combination of elemental analysis and mass spectrometry. Elemental analysis provides the

empirical formula by determining the percentage composition of each element (carbon,

hydrogen, oxygen). High-resolution mass spectrometry can then be used to determine the

exact molecular weight, which allows for the confirmation of the molecular formula.

Molecular Weight Determination: Mass spectrometry is the primary technique for determining

the molecular weight of a compound. In this method, the molecule is ionized, and the mass-to-

charge ratio of the resulting ions is measured. This allows for a very precise determination of

the molecular weight.

Logical Relationships
The following diagram illustrates the relationship between the compound's name, its molecular

formula, and its molecular weight.
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Conceptual relationship of Dimethyl 5-methylisophthalate properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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